Cas no 793607-17-7 (Methyl 3-(cyclopentylamino)-2-methylpropanoate)

• Product Name: Methyl 3-(cyclopentylamino)-2-methylpropanoate
• CAS No: 793607-17-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD12193197
• CID: 2802342
• Update Time: 2025-06-11

Methyl 3-(cyclopentylamino)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(CYCLOPENTYLAMINO)-2-METHYLPROPANOATE
• AB65404
• (rac)-3-cyclopentylamino-2-methyl-propanoic acid methyl ester
• Propanoic acid, 3-(cyclopentylamino)-2-methyl-, methyl ester
• Methyl 3-(cyclopentylamino)-2-methylpropanoate

• MDL： MFCD12193197
• Inchi： 1S/C10H19NO2/c1-8(10(12)13-2)7-11-9-5-3-4-6-9/h8-9,11H,3-7H2,1-2H3
• InChI Key： FZHCDGGSBVUMLE-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CNC1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 164
• XLogP3: 2
• Topological Polar Surface Area: 38.3

Additional information on Methyl 3-(cyclopentylamino)-2-methylpropanoate

Methyl 3-(cyclopentylamino)-2-methylpropanoate (CAS No. 793607-17-7): A Comprehensive Overview

Methyl 3-(cyclopentylamino)-2-methylpropanoate, identified by its CAS number 793607-17-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and synthetic methodologies. The cyclopentylamino moiety, in particular, introduces a versatile nitrogen-containing heterocycle that can serve as a crucial scaffold for designing novel bioactive molecules.

The chemical structure of Methyl 3-(cyclopentylamino)-2-methylpropanoate consists of a methyl ester group attached to a secondary amine functionality, which is further substituted with a cyclopentyl ring. This arrangement not only imparts steric hindrance but also enhances the compound's solubility and bioavailability in biological systems. The presence of the 2-methylpropanoate moiety adds another layer of complexity, influencing both the reactivity and the pharmacokinetic properties of the molecule.

In recent years, there has been a growing interest in the development of pharmacophores that incorporate cycloalkylamine groups due to their demonstrated efficacy in modulating various biological pathways. The cyclopentylamino moiety, in particular, has been shown to enhance binding affinity and selectivity in drug-receptor interactions. This has led to its incorporation into a wide range of therapeutic agents, including those targeting neurological disorders, inflammatory conditions, and infectious diseases.

One of the most compelling aspects of Methyl 3-(cyclopentylamino)-2-methylpropanoate is its utility as a building block in synthetic chemistry. The compound's versatile reactivity allows for facile functionalization at multiple sites, enabling the construction of more complex molecules with tailored properties. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological profiles, including improved potency and reduced side effects.

The synthesis of Methyl 3-(cyclopentylamino)-2-methylpropanoate typically involves multi-step organic transformations, starting from readily available precursors. Key steps often include nucleophilic substitution reactions to introduce the cyclopentylamino group, followed by esterification to form the methyl ester. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly. These improvements are crucial for large-scale production and ensure compliance with green chemistry principles.

The pharmacological potential of Methyl 3-(cyclopentylamino)-2-methylpropanoate has been explored in several preclinical studies. Its ability to interact with biological targets such as enzymes and receptors has been investigated for potential therapeutic applications. Notably, research has highlighted its role in modulating neurotransmitter systems, which could make it relevant for treating conditions like depression and anxiety disorders. Additionally, its anti-inflammatory properties have been observed in vitro, suggesting its utility in developing treatments for chronic inflammatory diseases.

The compound's structural features also make it an attractive candidate for use in drug discovery programs aimed at identifying new lead compounds. High-throughput screening (HTS) techniques have been employed to evaluate the activity of Methyl 3-(cyclopentylamino)-2-methylpropanoate against various disease-related targets. These efforts have yielded promising hits that are being further optimized through structure-activity relationship (SAR) studies.

In conclusion, Methyl 3-(cyclopentylamino)-2-methylpropanoate (CAS No. 793607-17-7) represents a valuable asset in pharmaceutical research and development. Its unique structural composition and versatile reactivity position it as a key intermediate for synthesizing novel bioactive molecules. The ongoing exploration of its pharmacological properties underscores its importance as a candidate for future therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the quest for innovative medical solutions.